Cas no 1289071-76-6 (5-Iodo-2-methylnicotinaldehyde)

• Product Name: 5-Iodo-2-methylnicotinaldehyde
• CAS No: 1289071-76-6
• MF: C₇H₆INO
• MW: 247.033113956451
• CID: 4827020
• Update Time: 2023-08-18

5-Iodo-2-methylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methylnicotinaldehyde

• Inchi： 1S/C7H6INO/c1-5-6(4-10)2-7(8)3-9-5/h2-4H,1H3
• InChI Key： CIMQCCVHEIRSHH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C(C=O)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• XLogP3: 1.4
• Topological Polar Surface Area: 30